Cas no 60633-23-0 ()

• CAS No: 60633-23-0
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 2834883
• PubChem ID: 23467389
• Update Time: 2025-04-21

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C7H13NO/c1-4-7-5(2)9-6(3)8-7/h5-6H,4H2,1-3H3
• InChI Key： HUACVRCKFIZAMA-UHFFFAOYSA-N
• SMILES： O1C(C)N=C(CC)C1C

Computed Properties

• Exact Mass: 127.099714038Da
• Monoisotopic Mass: 127.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 21.6Ų